BE“GHE Foundational & Exploratory

Check Availability & Pricing

Ethyl 3-oxocyclopentanecarboxylate: A
Technical Guide to Safe Handling and
Emergency Procedures

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Ethyl 3-
Compound Name:
oxocyclopentanecarboxylate

Cat. No. B1583539

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
Ethyl 3-oxocyclopentanecarboxylate (CAS No: 5400-79-3). The information herein is
intended to equip laboratory personnel with the necessary knowledge to handle this chemical
responsibly, minimizing exposure risks and ensuring a safe working environment.

Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of a substance is
foundational to its safe handling. Key data for Ethyl 3-oxocyclopentanecarboxylate is

summarized below.
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Property Value Source(s)
Molecular Formula CsH1203 [1112]
Molecular Weight 156.18 g/mol [2][3]
Appearance Colorless to light yellow liquid [4]

Boiling Point 228.2 £ 33.0 °C at 760 mmHg [1]

120 °C at 14 Torr [4]

Density 1.1+0.1 g/cm3 [1]

Flash Point 93.4+25.4°C [1]

Storage Temperature 2-8°C [1][4]

Solubilit Sparingly soluble in water.
olubili
Y Soluble in organic solvents.

[5](6]

Hazard Identification and GHS Classification

Ethyl 3-oxocyclopentanecarboxylate is classified as a hazardous substance. The following

table summarizes its GHS (Globally Harmonized System of Classification and Labelling of

Chemicals) classification.
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Hazard . .
Hazard Class Category Signal Word Pictogram
Statement
Serious Eye H318: Causes
Damage/Eye 1 serious eye Danger
Irritation damage
] o H315: Causes i
Skin Irritation 2 S Warning
skin irritation
Specific target
organ toxicity, H335: May
single exposure; 3 cause respiratory  Warning
Respiratory tract irritation
irritation
Harmful if H302: Harmful if )
- Warning
swallowed swallowed
Harmful by .
) ) - - Warning -
inhalation
Harmful in )
- - Warning -

contact with skin

GHS information is aggregated from multiple sources and may vary slightly between suppliers.

[21131[7]

Experimental Protocols: Safe Handling and Storage

Adherence to strict protocols is crucial when working with Ethyl 3-
oxocyclopentanecarboxylate to prevent exposure and accidents.

Engineering Controls

» Ventilation: All handling of this chemical should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[1][8] The atmosphere should be regularly checked

to ensure it is within established exposure standards.[5]
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Personal Protective Equipment (PPE)

A risk assessment should always precede the handling of this chemical to determine the
appropriate level of PPE. The following diagram outlines the recommended PPE selection

process.

Eye Protection:
- Safety goggles with side-shields
- Face shield if splash hazard exists

Always Required

Hand Protection:
- Chemical-resistant gloves (e.g., nitrile)

Always Required

- Inspect gloves before use

Risk Assessment:
Handling Ethyl - Quantity
3-oxocyclopentanecarboxylate - Procedure
- Duration
Body Protection:

Recommended - Laboratory coat
- Fire/flame resistant and impervious clothing

Respiratory Protection:
- Use in fume hood (primary control)
- Approved mask/respirator if ventilation is inadequate

Based on Ventilation

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) selection workflow.

General Hygiene and Handling Practices

¢ Avoid all personal contact, including inhalation of vapors.[5][7]
e Do not eat, drink, or smoke in areas where the chemical is handled.[5]

e Wash hands thoroughly with soap and water after handling.[5]
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Keep containers securely sealed when not in use.[5]

Avoid physical damage to containers and check regularly for leaks.[5]

Avoid contact with incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[1][5]

Keep away from heat, sparks, open flames, and hot surfaces.[1][9]

Storage

e Store in a cool, dry, and well-ventilated area.[8][9]
o Keep containers tightly closed.[8][9]
o Store at the recommended temperature of 2-8°C.[1][4]

» Store away from incompatible materials and foodstuff containers.[5][8]

Emergency Procedures

In the event of an emergency, prompt and appropriate action is critical.

First Aid Measures

The following flowchart details the initial response to various exposure routes.
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Inhalation | Skin Contact

Move to fresh air. Immediately wash skin with copious amounts of water for at least 15 minutes. Immediately flush eyes with copious amounts of water for at least 15

If breathing is difficult, give oxygen. Remove contaminated clothing. occasionally lifting eyelids.

Wash out mouth with water.
Do not induce vomiting.

Seek Medical Attention

Click to download full resolution via product page

Caption: First aid procedures for different exposure routes.

« Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, perform artificial respiration. Seek immediate medical attention.[1][8]

[10]

o Skin Contact: Promptly wash the contaminated skin with large amounts of soap and water

for at least 15 minutes while removing contaminated clothing and shoes.[1][8][10] If irritation

persists, seek medical attention.[1][10]

o Eye Contact: Immediately irrigate the eyes with large amounts of water for at least 15

minutes, occasionally lifting the lower and upper eyelids.[1][10] Seek immediate medical

attention.[10]

e Ingestion: Wash out the mouth with copious amounts of water. Do not induce vomiting. Seek

immediate medical attention.[1][8]
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Accidental Release Measures

In the case of a spill, the following workflow should be initiated.

Evacuate non-essential personnel.

X Remove all sources of ignition. Ensure adequate ventilation.
Move upwind. 9 a

Wear appropriate PPE
(respirator, gloves, protective clothing, eye protection).

Contain spill with inert absorbent material
(sand, earth, vermiculite).

Sweep up and place in a suitable, tightly closed container for disposal. Prevent spillage from entering drains or water courses.

Decontaminate the area. Dispose of waste in accordance with local, state, and federal regulations.

Click to download full resolution via product page

Caption: Accidental spill response workflow.

o Personal Precautions: Evacuate personnel to a safe area.[8] Wear suitable personal
protective equipment, including respiratory protection, gloves, protective clothing, and eye
protection.[1]

« Environmental Precautions: Prevent the material from entering drains or water courses.[1][8]
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» Methods for Cleaning Up: For minor spills, absorb with an inert material such as sand, earth,
or vermiculite.[5] Sweep up the material and place it in a tightly closed, labeled container for
disposal.[1][5] For major spills, alert emergency responders.[5]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry powder, carbon dioxide, or alcohol-resistant foam.[1]
[8] Water spray can be used to cool adjacent containers.[5]

o Specific Hazards: The substance is combustible.[5] Heating may cause the expansion or
decomposition of containers, leading to violent rupture.[5] Hazardous combustion products
may include carbon monoxide.[1]

o Protective Equipment: Firefighters should wear full protective clothing and self-contained
breathing apparatus (SCBA).[1][8]

Disposal Considerations

All waste materials must be handled in accordance with local, state, and federal regulations.[5]
It is the responsibility of the user to determine the proper disposal method. Contact a licensed
professional waste disposal service to dispose of this material.

This guide is intended as a summary of best practices and does not replace a thorough review
of the Safety Data Sheet (SDS) provided by the supplier. Always consult the most current SDS
for Ethyl 3-oxocyclopentanecarboxylate before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. Ethyl 3-oxocyclopentanecarboxylate | CAS#:5400-79-3 | Chemsrc [chemsrc.com]

o 2. Ethyl 3-oxocyclopentanecarboxylate | CBH1203 | CID 223136 - PubChem
[pubchem.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://datasheets.scbt.com/sc-257458.pdf
https://www.chemsrc.com/en/cas/5400-79-3_757083.html
https://datasheets.scbt.com/sc-257458.pdf
https://datasheets.scbt.com/sc-257458.pdf
https://www.chemsrc.com/en/cas/5400-79-3_757083.html
https://www.chemicalbook.com/msds/ethyl-3-oxocyclohexane-1-carboxylate.pdf
https://datasheets.scbt.com/sc-257458.pdf
https://datasheets.scbt.com/sc-257458.pdf
https://datasheets.scbt.com/sc-257458.pdf
https://www.chemsrc.com/en/cas/5400-79-3_757083.html
https://www.chemsrc.com/en/cas/5400-79-3_757083.html
https://www.chemicalbook.com/msds/ethyl-3-oxocyclohexane-1-carboxylate.pdf
https://datasheets.scbt.com/sc-257458.pdf
https://www.benchchem.com/product/b1583539?utm_src=pdf-body
https://www.benchchem.com/product/b1583539?utm_src=pdf-custom-synthesis
https://www.chemsrc.com/en/cas/5400-79-3_757083.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-3-oxocyclopentanecarboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-3-oxocyclopentanecarboxylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 3. chemscene.com [chemscene.com]

e 4. ethyl 3-oxocyclopentane-1-carboxylate CAS#: 5400-79-3 [m.chemicalbook.com]
e 5. datasheets.scbt.com [datasheets.scbt.com]

e 6. benchchem.com [benchchem.com]

e 7. Ethyl 3-oxocyclopentane-1-carboxylate 97% | CAS: 5400-79-3 | AChemBlock
[achemblock.com]

o 8. chemicalbook.com [chemicalbook.com]
e 9. tcichemicals.com [tcichemicals.com]
e 10. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

 To cite this document: BenchChem. [Ethyl 3-oxocyclopentanecarboxylate: A Technical Guide
to Safe Handling and Emergency Procedures]. BenchChem, [2025]. [Online PDF]. Available
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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